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Introduction
MG degrader 1, also known as Compound E14, is a potent Proteolysis Targeting Chimera

(PROTAC) designed for the targeted degradation of specific intracellular proteins. As a

heterobifunctional molecule, it serves as a powerful tool in cancer biology and immunology

research by inducing the degradation of proteins that are often difficult to target with traditional

inhibitors. MG degrader 1 simultaneously engages a target protein and an E3 ubiquitin ligase,

leading to the ubiquitination and subsequent elimination of the target protein by the cell's native

protein disposal system, the proteasome.

The primary targets of MG degrader 1 are the lymphoid transcription factor Ikaros family zinc

finger 3 (IKZF3, also known as Aiolos) and the translation termination factor G1 to S phase

transition 1 (GSPT1) and GSPT2.[1] By recruiting the Cereblon (CRBN) E3 ubiquitin ligase, MG
degrader 1 effectively marks these proteins for destruction, making it a valuable chemical

probe for studying the functional consequences of their depletion in various cellular contexts,

particularly in hematological malignancies.[2][3][4]

Mechanism of Action
PROTACs like MG degrader 1 function by hijacking the ubiquitin-proteasome system (UPS).

The molecule acts as a bridge, facilitating the formation of a ternary complex between the

target protein (IKZF3 or GSPT1) and the substrate receptor of an E3 ligase complex, in this
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case, Cereblon (CRBN).[2] This induced proximity allows the E3 ligase to transfer ubiquitin

(Ub) molecules from a charged E2 ubiquitin-conjugating enzyme to lysine residues on the

surface of the target protein. The resulting polyubiquitin chain acts as a recognition signal for

the 26S proteasome, which then unfolds, deubiquitinates, and proteolytically degrades the

target protein into small peptides. MG degrader 1 is then released and can catalytically induce

the degradation of additional target protein molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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